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Compound of Interest

Compound Name: SB202

Cat. No.: B1193536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing SB202190, a potent and

selective inhibitor of p38 mitogen-activated protein kinase (MAPK), in research and drug

development. This document outlines the mechanism of action, provides key quantitative data,

and offers detailed protocols for experimental applications.

Introduction to SB202190
SB202190 is a cell-permeable pyridinyl imidazole compound that functions as a highly

selective inhibitor of p38 MAPK isoforms, particularly p38α and p38β.[1][2] It acts as an ATP-

competitive inhibitor, binding to the ATP pocket of the kinase and preventing the

phosphorylation of downstream substrates.[1] This inhibitory action makes SB202190 a

valuable tool for investigating the diverse cellular processes regulated by the p38 MAPK

signaling pathway, including inflammation, apoptosis, cell cycle regulation, and cell

differentiation.[3][4]

Quantitative Data
The following tables summarize key quantitative data for SB202190, providing a quick

reference for experimental design.

Table 1: Inhibitory Activity of SB202190
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Target IC50 Value

p38α (SAPK2a/MAPK14) 50 nM[2]

p38β (SAPK2b/MAPK11) 100 nM[2]

Table 2: Effective Concentrations in Cellular Assays

Cell Line Assay
Effective
Concentration

Reference

MDA-MB-231 (Human

Breast Cancer)

Cell Proliferation

Inhibition (IC50)
46.6 µM

Pancreatic Cancer

Cell Lines (Panc5.04,

A10.7, A38.44)

Cell Proliferation

Assay
10 µM [5]

R28 (Retinal Cells) Neuroprotection 25 µM [6]

Various Cell Lines General Pre-treatment 5-20 µM (1-2 hours) [3]

Signaling Pathway and Experimental Workflow
The diagrams below illustrate the p38 MAPK signaling pathway and a general experimental

workflow for studying the effects of SB202190.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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